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Compound of Interest

Compound Name: Butyl octanoate

Cat. No.: B146159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for butyl octanoate (CAS No. 589-75-3). The information is intended for

professionals in research, scientific, and drug development fields to ensure safe laboratory

practices. Butyl octanoate, an ester of butanol and octanoic acid, is a colorless to pale yellow

liquid with a fruity odor, commonly used as a flavoring agent, fragrance ingredient, and solvent.

[1][2] While generally considered to have low toxicity, adherence to proper safety protocols is

essential to minimize exposure and ensure a safe working environment.[2]

Chemical and Physical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling. The following table summarizes the key properties of butyl octanoate.
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Property Value Source

Molecular Formula C₁₂H₂₄O₂ [1]

Molecular Weight 200.32 g/mol [1]

Appearance
Colorless to pale yellow, clear

liquid

Odor Fruity, buttery, ethereal, herbal The Good Scents Company

Boiling Point 240-245 °C EvitaChem

Melting Point -42.9 °C ChemicalBook

Flash Point 98.9–124 °C EvitaChem

Density 0.86 g/cm³ at 20 °C EvitaChem

Refractive Index 1.423–1.426 at 25 °C EvitaChem

Solubility in Water
3.5 mg/L at 25 °C (practically

insoluble)

EvitaChem, The Good Scents

Company

Solubility in Organic Solvents
Miscible with ethanol, acetone,

hexane
EvitaChem, 4

Vapor Pressure
0.035 mmHg at 25 °C

(estimated)
The Good Scents Company

Hazard Identification and GHS Classification
According to the majority of reports provided to the European Chemicals Agency (ECHA), butyl
octanoate does not meet the criteria for classification as a hazardous substance under the

Globally Harmonised System of Classification and Labelling of Chemicals (GHS). However, it is

important to note that some suppliers may provide their own classification. For instance, one

safety data sheet for a related compound, 1-Butyl-3-methylimidazolium octanoate, lists it as

harmful if swallowed and causing skin and eye irritation. Given the lack of a harmonized, official

classification for butyl octanoate, it is prudent to handle it with care, assuming it may cause

mild irritation with prolonged or repeated contact.
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Toxicological Data
Specific quantitative toxicity data for butyl octanoate is limited in publicly available literature.

However, information on related compounds and general safety assessments indicate a low

order of acute toxicity.

Toxicity Endpoint Value Species Source

Acute Oral Toxicity

(LD50)
> 2000 mg/kg bw Rat

ECHA (for a

structurally similar

substance)

Acute Dermal Toxicity

(LD50)
> 2000 mg/kg bw Rabbit

ECHA (for a

structurally similar

substance)

Acute Inhalation

Toxicity (LC50)
> 3.8 mg/L (4 hours) Rat

Note: The oral and dermal LD50 values are based on data for a structurally similar fatty acid

ester due to the lack of specific data for butyl octanoate. The inhalation LC50 study concluded

that the highest achievable aerosol concentration did not cause mortality.

Occupational Exposure Limits
Currently, there are no specific Permissible Exposure Limits (PEL) from the Occupational

Safety and Health Administration (OSHA) or Threshold Limit Values (TLV) from the American

Conference of Governmental Industrial Hygienists (ACGIH) established for butyl octanoate.

For fatty acid methyl esters in general, no specific occupational exposure limits have been

assigned. In the absence of specific limits, it is recommended to maintain exposure to vapors

and aerosols as low as reasonably achievable.

First-Aid Measures
In the event of exposure to butyl octanoate, the following first-aid measures should be taken:
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Exposure Route First-Aid Procedure

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek

medical attention if symptoms persist.

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and plenty of

water. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Handling and Storage
Proper handling and storage procedures are crucial to prevent exposure and maintain the

integrity of butyl octanoate.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.

Avoid breathing vapor or mist.
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Use non-sparking tools and avoid sources of ignition as the substance is combustible.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.

Some sources recommend storage at -20°C for long-term stability.

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard:

Isolate the spill area: Evacuate unnecessary personnel and ensure adequate ventilation.

Eliminate ignition sources: Remove all sources of heat, sparks, and open flames.

Contain the spill: Use a non-combustible absorbent material such as sand, earth, or

vermiculite to contain the spill. Do not use combustible materials like sawdust.

Clean up: Carefully collect the absorbed material into a suitable, labeled container for

disposal.

Decontaminate the area: Clean the spill area with a suitable solvent, followed by washing

with soap and water.

Dispose of waste: Dispose of the contaminated material in accordance with local, state, and

federal regulations.
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Immediate Response Containment & Cleanup Finalization

Spill Occurs Isolate Spill Area
1.

Eliminate Ignition Sources
2.

Contain Spill with
Inert Absorbent Collect Absorbed Material

3.
Decontaminate Spill Area

4.
Dispose of Waste Properly5. Report Incident (if required)

6.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of butyl octanoate.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against chemical exposure. The following

diagram illustrates the relationship between different types of PPE and the routes of exposure

they protect against.

Routes of Exposure

Personal Protective Equipment

Inhalation Dermal Contact Ocular Contact

Respirator / Fume Hood

Protects

Chemical-Resistant Gloves
(e.g., Nitrile)

Protects

Lab Coat / Apron

Protects

Safety Goggles /
Face Shield

Protects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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